Cas no 862659-10-7 (1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid)

• Product Name: 1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid
• CAS No: 862659-10-7
• MF: C₁₅H₁₅F₂N₃O₃
• MW: 323.29471039772
• MDL: MFCD05861828
• CID: 3059780
• PubChem ID: 19576700
• Update Time: 2025-05-21

1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-(Difluoromethyl)-6-(furan-2-yl)pyrimidin-2-yl)piperidine-4-carboxylic acid
• 1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid
• EN300-230147
• 1-(4-(Difluoromethyl)-6-(furan-2-yl)pyrimidin-2-yl)piperidine-4-carboxylic acid
• 1-[4-(DIFLUOROMETHYL)-6-(2-FURYL)-2-PYRIMIDINYL]-4-PIPERIDINECARBOXYLIC ACID
• 862659-10-7
• AKOS000311652
• MFCD05861828
• 1-[4-(difluoromethyl)-6-(2-furyl)pyrimidin-2-yl]piperidine-4-carboxylic acid
• 1-(4-(Difluoromethyl)-6-(furan-2-yl)pyrimidin-2-yl)piperidine-4-carboxylicacid
• 1-[4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-yl]piperidine-4-carboxylic acid
• MJB65910
• BBL040221
• STK350016
• CS-0270907

• MDL： MFCD05861828
• Inchi： 1S/C15H15F2N3O3/c16-13(17)11-8-10(12-2-1-7-23-12)18-15(19-11)20-5-3-9(4-6-20)14(21)22/h1-2,7-9,13H,3-6H2,(H,21,22)
• InChI Key： ANYJWWNGFOPPMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CC=CO2)N=C(N=1)N1CCC(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 323.10814767Da
• Monoisotopic Mass: 323.10814767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid

Exploring the Potential Applications and Properties of 1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic Acid (CAS No: 862659-10-7)

The compound 1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid, identified by the CAS registry number 862659-10-7, represents a significant advancement in the field of organic chemistry. This molecule, with its intricate structure, has garnered attention due to its potential applications in drug discovery and materials science. The presence of a difluoromethyl group, a furan ring, and a pyrimidine core makes it a unique candidate for exploring various chemical and biological interactions.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The difluoromethyl group in this molecule is particularly noteworthy, as it can enhance the pharmacokinetic properties of drugs, such as improving bioavailability and stability. Additionally, the furan moiety is known for its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity.

The pyrimidine ring system is another key feature of this compound. Pyrimidines are well-documented for their role in nucleic acids and their derivatives, making them valuable targets in antiviral and anticancer therapies. The substitution pattern on the pyrimidine ring, specifically at positions 4 and 6, introduces functional groups that can modulate the electronic properties of the molecule. This modulation is essential for tuning the molecule's activity in biological systems.

In terms of synthesis, researchers have employed various strategies to construct this complex molecule. One approach involves the use of click chemistry principles to assemble the different fragments efficiently. The incorporation of a piperidine ring further adds complexity to the structure, providing additional sites for functionalization and enhancing the molecule's versatility.

The carboxylic acid group at position 4 of the piperidine ring plays a critical role in determining the molecule's acidity and reactivity. This functional group can be exploited for further modifications, such as forming amides or esters, which are commonly used in drug delivery systems. The ability to modify this group allows chemists to tailor the molecule's properties according to specific therapeutic needs.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which enhances its stability and electronic communication between different functional groups. This insight is invaluable for predicting how the compound will interact with biological targets.

Bioassays conducted on this compound have demonstrated promising results in several areas. For instance, it has shown moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile, making it a potential candidate for further preclinical development.

In conclusion, 1-4-(difluoromethyl)-6-(furan-2-yl)pyrimidin-2-ylpiperidine-4-carboxylic acid (CAS No: 862659-10-) represents a versatile platform for exploring novel chemical entities with therapeutic potential. Its unique structure, combined with recent research findings, positions it as a valuable tool in advancing drug discovery and materials science.